![molecular formula C17H13ClN2O5 B1237392 N'-[(E)-(6-chloro-1,3-benzodioxol-5-yl)methylidene]-2,3-dihydro-1,4-benzodioxine-6-carbohydrazide](/img/structure/B1237392.png)
N'-[(E)-(6-chloro-1,3-benzodioxol-5-yl)methylidene]-2,3-dihydro-1,4-benzodioxine-6-carbohydrazide
Overview
Description
N-[(6-chloro-1,3-benzodioxol-5-yl)methylideneamino]-2,3-dihydro-1,4-benzodioxin-6-carboxamide is a benzodioxine.
Scientific Research Applications
Insecticidal Activity
N'-[(E)-(6-chloro-1,3-benzodioxol-5-yl)methylidene]-2,3-dihydro-1,4-benzodioxine-6-carbohydrazide and its analogues have shown potential as insecticides. Research by Sawada et al. (2003) found that some analogues exhibited high insecticidal activities, surpassing the effectiveness of certain commercial insecticides. This highlights the compound's potential application in pest management and agricultural protection (Sawada et al., 2003).
Antibacterial and Antifungal Properties
Compounds with a benzodioxine moiety, similar to the one , have been explored for their antibacterial and antifungal activities. Abbasi et al. (2017) synthesized sulfonamides bearing a 1,4-benzodioxin ring, demonstrating significant inhibitory activity against various bacterial strains, indicating their potential as therapeutic agents for inflammatory diseases and infections (Abbasi et al., 2017).
Potential Antidepressant and Nootropic Agents
Research by Thomas et al. (2016) explored Schiff’s bases and azetidinones derivatives as potential antidepressant and nootropic agents. Compounds with structural similarities to N'-[(E)-(6-chloro-1,3-benzodioxol-5-yl)methylidene]-2,3-dihydro-1,4-benzodioxine-6-carbohydrazide demonstrated significant antidepressant and nootropic activities in various tests, suggesting potential applications in treating central nervous system disorders (Thomas et al., 2016).
Biofilm Inhibition and Cytotoxicity
Abbasi et al. (2020) conducted research on compounds structurally similar to the subject compound, focusing on their biofilm inhibitory action against bacterial strains like Escherichia coli and Bacillus subtilis. The results demonstrated suitable inhibitory action and moderate cytotoxicity, suggesting a potential role in addressing bacterial infections and possibly cancer treatment (Abbasi et al., 2020).
properties
Product Name |
N'-[(E)-(6-chloro-1,3-benzodioxol-5-yl)methylidene]-2,3-dihydro-1,4-benzodioxine-6-carbohydrazide |
|---|---|
Molecular Formula |
C17H13ClN2O5 |
Molecular Weight |
360.7 g/mol |
IUPAC Name |
N-[(E)-(6-chloro-1,3-benzodioxol-5-yl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
InChI |
InChI=1S/C17H13ClN2O5/c18-12-7-16-15(24-9-25-16)6-11(12)8-19-20-17(21)10-1-2-13-14(5-10)23-4-3-22-13/h1-2,5-8H,3-4,9H2,(H,20,21)/b19-8+ |
InChI Key |
PHMLBQFRUYRQSN-UFWORHAWSA-N |
Isomeric SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)N/N=C/C3=CC4=C(C=C3Cl)OCO4 |
SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)NN=CC3=CC4=C(C=C3Cl)OCO4 |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)NN=CC3=CC4=C(C=C3Cl)OCO4 |
solubility |
0.4 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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